![molecular formula C25H26BrNO2 B6061350 1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol](/img/structure/B6061350.png)
1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol is a chemical compound that belongs to the class of piperidinols. It is widely used in scientific research for its unique biochemical and physiological effects. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol is not fully understood. However, it is believed to act as a modulator of neurotransmitter receptors in the brain. Specifically, it has been shown to interact with dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can improve mood and cognitive function. The compound has also been shown to have antioxidant properties, which can help protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol in lab experiments is its ability to modulate neurotransmitter receptors in the brain. This makes it a useful tool for studying the role of neurotransmitters in behavior and cognition. However, one of the limitations of using this compound is its potential toxicity and side effects. Careful dosing and monitoring are required to ensure the safety of lab animals and researchers.
Future Directions
There are many future directions for the study of 1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol. One potential area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the study of the long-term effects of this compound on behavior and cognition. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its therapeutic potential.
Synthesis Methods
1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol can be synthesized using a variety of methods. One such method involves the reaction of 1-bromo-3-(benzyloxy)benzene with 4-(4-bromophenyl)piperidine in the presence of a strong base such as potassium tert-butoxide. The reaction takes place in an aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) and is typically carried out at a temperature of 80-100°C. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
1-[3-(benzyloxy)benzyl]-4-(4-bromophenyl)-4-piperidinol has been widely used in scientific research for its unique properties. It has been studied as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been used as a tool to study the role of neurotransmitters in the brain and their effects on behavior.
properties
IUPAC Name |
4-(4-bromophenyl)-1-[(3-phenylmethoxyphenyl)methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26BrNO2/c26-23-11-9-22(10-12-23)25(28)13-15-27(16-14-25)18-21-7-4-8-24(17-21)29-19-20-5-2-1-3-6-20/h1-12,17,28H,13-16,18-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRHNLXMMSPDOLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC(=CC=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.